C-2 Substituent Dictates 15-PGDH Activity
The C-2 substituent is the dominant driver of 15-PGDH inhibitory potency in 4-phenyl-6-thiophenyl-thieno[2,3-b]pyridin-3-amines. The target compound bears a phenyl group at C-2, lacking the sulfoxide/sulfone hydrogen-bonding motif required for high-affinity 15-PGDH binding. SW033291 (C-2 butylsulfinyl) achieves an IC₅₀ of 1.5–2.74 nM and Ki of 0.1 nM [1]. Replacement with C-2 methylsulfonyl (SW033290) drops potency to IC₅₀ = 525 nM, a ~350-fold loss relative to SW033291 [2]. The C-2 phenyl substitution (target compound) removes all heteroatom hydrogen-bonding capacity at this vector and is expected to ablate 15-PGDH inhibition entirely based on this SAR trend [3].
| Evidence Dimension | 15-PGDH inhibition IC₅₀ |
|---|---|
| Target Compound Data | Not determined; predicted negligible based on SAR (C-2 phenyl, no H-bond acceptor/donor at this position) |
| Comparator Or Baseline | SW033291 (C-2 butylsulfinyl): IC₅₀ = 1.5–2.74 nM, Ki = 0.1 nM; SW033290 (C-2 methylsulfonyl): IC₅₀ = 525 nM |
| Quantified Difference | ~350-fold potency loss from butylsulfinyl to methylsulfonyl; complete ablation predicted for C-2 phenyl |
| Conditions | Recombinant 15-PGDH in vitro enzymatic assay; data from BindingDB and patent US10301320 |
Why This Matters
Researchers studying 15-PGDH-mediated prostaglandin regulation must not use this compound as an SW033291 substitute; conversely, it serves as an excellent negative control for confirming on-target 15-PGDH pharmacology.
- [1] BindingDB entry for BDBM347359 (SW033291). 15-PGDH IC₅₀ = 2.74 nM. US10301320. https://bindingdb.org. View Source
- [2] BindingDB entry for BDBM53662 (SW033290 / 2-methanesulfonyl analog). 15-PGDH IC₅₀ = 525 nM. https://bindingdb.org/bind/chemsearch/marvin/MolStructure.jsp?monomerid=53662. View Source
- [3] Antczak, M.I.; et al. Structural Insights into Novel 15-Prostaglandin Dehydrogenase Inhibitors. Molecules 2021, 26(19), 5903. Molecular dynamics simulations establish critical H-bonding role of butylsulfinyl group with Ser138, Tyr151, Gln148. View Source
